4-(1H-pyrazol-1-ylsulfonyl)-2,1,3-benzothiadiazole

• IUPAC Name: 4-pyrazol-1-ylsulfonyl-2,1,3-benzothiadiazole
• InChI: InChI=1S/C9H6N4O2S2/c14-17(15,13-6-2-5-10-13)8-4-1-3-7-9(8)12-16-11-7/h1-6H
• InChI Key: XZHNESXAQDBQLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NSN=C2C(=C1)S(=O)(=O)N3C=CC=N3
• Molecular Formula: C9H6N4O2S2
• Molecular Weight: 266.3 g/mol

Description

4-(1H-pyrazol-1-ylsulfonyl)-2,1,3-benzothiadiazole is a heterocyclic compound that features a pyrazole ring, a sulfonyl group, and a benzothiadiazole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(1H-pyrazol-1-ylsulfonyl)-2,1,3-benzothiadiazole typically involves the reaction of 1H-pyrazole with a sulfonyl chloride derivative, followed by cyclization with a benzothiadiazole precursor. The reaction conditions often include the use of a base such as triethylamine or pyridine to facilitate the nucleophilic substitution and cyclization steps. Solvents like dichloromethane or acetonitrile are commonly used to dissolve the reactants and control the reaction temperature.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

4-(1H-pyrazol-1-ylsulfonyl)-2,1,3-benzothiadiazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic and electrophilic substitution reactions can occur at the pyrazole or benzothiadiazole rings.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in ethanol or lithium aluminum hydride in tetrahydrofuran.

Substitution: Halogenated derivatives and nucleophiles like amines or thiols in polar solvents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce the corresponding alcohols or amines.

Scientific Research Applications

4-(1H-pyrazol-1-ylsulfonyl)-2,1,3-benzothiadiazole has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its antileishmanial and antimicrobial properties.

Industry: Utilized in the development of advanced materials, such as organic semiconductors and dyes.

Mechanism of Action

The mechanism of action of 4-(1H-pyrazol-1-ylsulfonyl)-2,1,3-benzothiadiazole involves its interaction with specific molecular targets. For instance, in biological systems, it may inhibit enzymes by binding to their active sites or modulate receptor activity by interacting with binding pockets. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

4-(1H-pyrazol-1-yl)benzenesulfonamide: Shares the pyrazole and sulfonyl groups but lacks the benzothiadiazole moiety.

Sulfur-containing pyrazoles: Include various derivatives with different substituents on the pyrazole ring.

Uniqueness

4-(1H-pyrazol-1-ylsulfonyl)-2,1,3-benzothiadiazole is unique due to the combination of its pyrazole, sulfonyl, and benzothiadiazole components. This structural arrangement imparts distinct chemical and biological properties, making it a valuable compound for diverse applications.